N-(1-methylpyrazol-3-yl)benzamide

• IUPAC Name: N-(1-methylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C11H11N3O/c1-14-8-7-10(13-14)12-11(15)9-5-3-2-4-6-9/h2-8H,1H3,(H,12,13,15)
• InChI Key: HKXMYFNBGJSFMG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

N-(1-methylpyrazol-3-yl)benzamide, also known as MPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPB is a benzamide derivative that has been synthesized using various methods and has been found to exhibit diverse biochemical and physiological effects.

Scientific Research Applications

• Supramolecular Gelators : Derivatives like 3-methyl-N-(thiazol-2-yl) benzamide showed gelation behavior with applications in ethanol/water and methanol/water mixtures, highlighting their use in creating stable and efficient gels (Yadav & Ballabh, 2020).

• Neuroleptic Activity : Certain benzamide derivatives, like cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide, have been synthesized and shown potential as neuroleptics, suggesting their use in treating psychosis (Iwanami et al., 1981).

• Anti-fibrosis Drug Development : Compounds such as 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzamide, an ALK5 inhibitor, have been studied for their potential as oral anti-fibrotic drugs (Kim et al., 2008).

• Antimicrobial Evaluation : N-Benzimidazol-1-Yl-Methyl-Benzamide derivatives have been synthesized and evaluated for antimicrobial activity against various pathogens, indicating their potential in developing new antimicrobial agents (Sethi et al., 2016).

• Synthesis of Heterocyclic Compounds : Studies on compounds like N-methyl-N-1-phenyl-3-methylpyrazol-5-yl)-2-acetamidobenzamide have contributed to the understanding of the synthesis of heterocyclic compounds, important in drug discovery (Plescia et al., 1978).

• Antiavian Influenza Virus Activity : Research on benzamide-based 5-aminopyrazoles and their fused heterocycles has revealed remarkable antiavian influenza virus activity, showing the potential for developing new antiviral drugs (Hebishy et al., 2020).

• Cardiac Electrophysiological Activity : N-substituted imidazolylbenzamides have been synthesized and studied for their potential as selective class III agents in cardiac electrophysiology (Morgan et al., 1990).

• Green Synthesis in Organic Chemistry : N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides have been synthesized in water, a green chemistry approach, highlighting eco-friendly methods in chemical synthesis (Horishny & Matiychuk, 2020).

• Antibacterial Study : Compounds like 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide have been synthesized and shown antibacterial activity, contributing to the search for new antibacterial agents (Adam et al., 2016).

• Antimycobacterial Agents : N-pyrazinylbenzamides have been designed and evaluated for their potential as antimycobacterial agents, particularly against Mycobacterium tuberculosis (Zítko et al., 2018).

• Inhibitory Effects on Enzymes : N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides have been tested for their inhibitory potential against enzymes like alkaline phosphatase and ecto-5′-nucleotidase, indicating applications in enzyme inhibition studies (Saeed et al., 2015).